Cas no 59-46-1 (Procaine)

Procaine Properties

Names and Identifiers

• procaine
• 2-diethylaminoethyl 4-aminobenzoate
• 4-aminobenzoic acid 2-diethylaminoethyl ester
• 4-Aminobenzoic Acid 2-(Diethylamino)ethyl Ester
• 2-(Diethylamino)ethyl 4-Aminobenzoate
• Vitamin H3
• Spinocaine
• Novocaine
• Duracaine
• Procain
• Nissocaine
• Novocain
• Procaina
• Procainum
• Procaine, base
• 2-Diethylaminoethyl p-aminobenzoate
• Diethylaminoethyl p-aminobenzoate
• Gerovital
• Norocaine
• Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester
• p-Aminobenzoyldiethylaminoethanol
• Factor H3
• p-Aminobenzoic acid 2-diethylaminoethyl ester
• Stoff H3
• Jenacaine
• Jenacain
• Procaine [INN:BAN]
• Procainum [INN-Latin]
• Proc
• CCG-205046
• Benzoic acid, p-amino-, 2-(diethylamino)ethyl ester
• Scurocaine (Salt/Mix)
• SMR000718771
• DTXSID7045021
• DivK1c_000120
• SP-01
• D0TZ1G
• NCGC00015864-02
• NCGC00015864-18
• NSC 169497
• beta-(Diethylamino)ethyl p-aminobenzoate
• SBI-0050939.P004
• KBioSS_001318
• Anticort (TM)
• SP-01A
• BPBio1_000179
• 4-aminobenzoic acid 2-(diethylamino)ethyl ester;hydrochloride
• KBio3_001731
• SPBio_002082
• BRD-K24616672-003-10-2
• NSC169497
• CAS-51-05-8
• 4-Aminobenzoic acid 2-(diethylamino) ethyl ester
• A832329
• 2-Diethylaminoethylester kyseliny p-aminobenzoove
• KBioGR_000975
• .beta.-(Diethylamino)ethyl p-aminobenzoate
• FT-0654843
• S01HA05
• NCGC00015864-04
• Novocaine (Salt/Mix)
• D08422
• s4668
• Gerovital H3 (Salt/Mix)
• PROCAINE [WHO-DD]
• InChI=1/C13H20N2O2/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H
• 2-(diethylamino)ethyl 4-aminobenzoate;Procaine
• SDCCGSBI-0050939.P005
• EN300-33930
• beta-Diethylaminoethyl 4-aminobenzoate
• beta-(Diethylamino)ethyl 4-aminobenzoate
• p-Aminobenzyoyldiethylaminoethanol
• BBL005106
• DS-1216
• Prestwick0_000041
• 2-Diethylaminoethylester kyseliny p-aminobenzoove [Czech]
• Lopac-P-9879
• AB00053531_12
• procain-
• 4-Aminobenzoic acid diethylaminoethyl ester
• SPBio_001331
• p-Aminobenzoic acid, 2-(diethylamino)ethyl ester
• STK177303
• KBio2_003886
• cid_5795
• A19427
• .beta.-Diethylaminoethyl 4-aminobenzoate
• A16131
• AB00053531-09
• 4Z8Y51M438
• PROCAINE [MI]
• BENZOIC ACID,4-AMINO,2-DIETHYLAMINOETHYL ESTER PROCAIN BASE
• Gerokit
• UNII-4Z8Y51M438
• Allocaine (Salt/Mix)
• GTPL4291
• Aminocaine (Salt/Mix)
• C07375
• 59-46-1
• 2-(diethylamino)ethyl 4-azanylbenzoate;hydrochloride
• NCGC00162298-01
• MFCD00007893
• N01BA02
• AB00053531
• Benzoic acid, 4-amino- 2-(diethylamino)ethyl ester
• PROCAINE [VANDF]
• BDBM64452
• IDI1_000120
• KBio2_006454
• BRN 0913480
• Novocain (Salt/Mix)
• SP01A
• Spectrum5_001186
• BENZOIC ACID,4-AMINO,2-DIETHYLAMINOETHYL ESTER PROCAIN BASE
• SP01
• 2-(N,N-diethylamino)ethyl 4-amino-benzoate
• PROCAINE [HSDB]
• Lopac0_000966
• Spectrum2_001296
• HY-B0546
• Neotonocaine (Salt/Mix)
• SAMPL3, G2
• DTXCID5025021
• Sevicaine (Salt/Mix)
• 4-Aminobenzoic acid 2-(diethylamino) ethyl ester;Novocaine
• EINECS 200-426-9
• SY030284
• AB00053531_11
• Procaine (INN)
• 2-(diethylamino)ethyl 4-aminobenzoate;hydrochloride
• Spectrum4_000488
• 4-Amino-benzoic acid 2-diethylamino-ethyl ester
• NSC-169497
• Neocaine (Salt/Mix)
• KBio1_000120
• isocain
• MLS001304095
• 4-14-00-01138 (Beilstein Handbook Reference)
• AKOS000115407
• 2-(diethylamino)ethyl 4-aminobenzoate hydrochloride;Procaine HCl
• Prestwick3_000041
• BRD-K24616672-003-05-2
• Anuject
• BSPBio_000161
• SCHEMBL3524
• WLN: ZR DVO2N2&2
• KBio2_001318
• P1961
• CHEBI:8430
• PROCAINE BASE
• Prestwick2_000041
• AE-641/00560024
• Gerovital H-3
• .beta.-(Diethylamino)ethyl 4-aminobenzoate
• Novocain (TN)
• Spectrum3_000556
• Prestwick1_000041
• LS-35778
• Anticort
• Epitope ID:115010
• 2-(Diethylamino)ethyl-4-aminobenzoate
• PROCAINE [INN]
• 4-Aminobenzoesaeure-beta-diethylaminoethylester
• DB00721
• CHEMBL569
• NINDS_000120
• Q423741
• HSDB 3388
• HMS3885F16
• NCGC00015864-03
• Procaina [INN-Spanish]
• NCGC00015864-01
• Spectrum_000838
• BSPBio_002231
• C05AD05
• 2-(Diethylamino)ethyl p-aminobenzoate
• Benzoic acid,4-amino-,2-(diethylamino)ethyl ester
• Procaina (INN-Spanish)
• Scurocaine
• Procainum (INN-Latin)
• NS00000182
• Safe Delivery Chemical Powder Professtional Supply Procaine Powder CAS No 59-46-1
• DA-57051
• Procaine Powder
• aniline, 4-(2-diethylamino)ethoxycarbonyl-
• BRD-K24616672-003-20-1
• BRD-K24616672-003-19-3
• +Expand

• MDL： MFCD00007893
• InChIKey： MFDFERRIHVXMIY-UHFFFAOYSA-N
• Inchi： 1S/C13H20N2O2/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10,14H2,1-2H3
• SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])=O)C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 236.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 236.152478
• Heavy Atom Count: 17
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 55.6

Experimental Properties

• LogP: 2.34860
• PSA: 55.56000
• Merck: 7757
• Refractive Index: 1.5430 (estimate)
• Boiling Point: 373.6℃ at 760 mmHg
• Melting Point: 60.0 to 64.0 deg-C
• Flash Point: 179.8 °C
• Color/Form: Powder
• Density: 1.0604 (rough estimate)

Procaine Security Information

• Symbol: GHS07
• RTECS：DG2100000
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Hazardous Material transportation number：UN 3249
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• PackingGroup：III
• Signal Word：Warning
• Toxicity：LD50 in mice (mg/kg): 195 i.p.; 45 i.v. (North, Urbach)
• HazardClass：6.1(b)

Procaine Customs Data

• HS CODE：2922499100
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%